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Compound of Interest

Compound Name: 4-Chloro-3-nitropyridine

Cat. No.: B021940 Get Quote

For Immediate Reference: Key Safety and Handling Protocols for 4-Chloro-3-nitropyridine

This guide provides essential, procedural information for researchers, scientists, and drug

development professionals on the safe handling and disposal of 4-Chloro-3-nitropyridine.

Adherence to these protocols is critical to ensure personal safety and maintain a secure

laboratory environment.

Hazard Identification and Classification
4-Chloro-3-nitropyridine is classified as a hazardous chemical. It is crucial to be aware of its

primary health risks.

Hazard Classification GHS Code Description

Acute Toxicity, Oral (Category

3)
H301 Toxic if swallowed.[1][2][3]

Serious Eye Damage

(Category 1)
H318

Causes serious eye damage.

[1][2][3]

Skin Irritation H315 Causes skin irritation.[2][4]

Respiratory Irritation H335
May cause respiratory

irritation.[2][4][5]

Signal Word: Danger[1][2]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Chloro-3-nitropyridine to minimize

exposure risk.

PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Double gloving is

recommended.[6][7]

Body Protection
Laboratory Coat or Chemical-

resistant Gown

Long-sleeved and fully

buttoned.

Respiratory Protection NIOSH-approved Respirator

Use a dust mask (e.g., N95)

for handling the solid form to

avoid inhaling dust particles.

Operational Plan: Step-by-Step Handling Procedure
Follow this workflow to ensure the safe handling of 4-Chloro-3-nitropyridine from receipt to

disposal.
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Caption: Workflow for Safe Handling of 4-Chloro-3-nitropyridine.
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1. Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 4-Chloro-3-nitropyridine.[1]

Don Personal Protective Equipment (PPE): Put on all required PPE as specified in the table

above.

Prepare the Work Area: All handling of 4-Chloro-3-nitropyridine solid and its solutions must

be conducted within a certified chemical fume hood.[4] Ensure that an eyewash station and

safety shower are readily accessible.[1]

2. Handling:

Weighing: When weighing the solid, do so within the fume hood to prevent inhalation of dust.

Solution Preparation and Use: If preparing a solution, add the solid to the solvent slowly.

Avoid splashing. Keep containers closed when not in use.

3. Post-Handling and Storage:

Decontamination: After use, decontaminate all surfaces, glassware, and equipment that

came into contact with the chemical.

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Remove gloves last.

Storage: Store 4-Chloro-3-nitropyridine in a tightly sealed container in a cool, dry, and well-

ventilated area.[5][8] It should be stored locked up.[1]

Emergency Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing and

seek immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][9] Remove

contaminated clothing. Seek medical attention if

irritation persists.[9]

Ingestion
Do NOT induce vomiting.[1] Rinse mouth and

immediately call a poison center or doctor.[1]

Inhalation

Move the person to fresh air.[1] If not breathing,

give artificial respiration. Seek immediate

medical attention.[1]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation: All waste contaminated with 4-Chloro-3-nitropyridine, including empty

containers, used PPE, and contaminated materials, must be collected in a designated,

labeled hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "4-Chloro-3-nitropyridine".

Disposal Method: Dispose of the contents and container in accordance with local, state, and

federal regulations through an approved waste disposal plant.[1][5] Do not dispose of down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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